Cas no 37839-01-3 (Methyl Hydrazine-1-carbohydrazonothioate Hydroiodide)

• Product name: Methyl Hydrazine-1-carbohydrazonothioate Hydroiodide
• CAS No: 37839-01-3
• MF: C₂H₉IN₄S
• MW: 248.089130163193
• MDL: MFCD00219464
• CID: 860027
• PubChem ID: 5708880

Methyl Hydrazine-1-carbohydrazonothioate Hydroiodide Chemical and Physical Properties

Names and Identifiers

• Aliphatics
• methyl hydrazinecarbohydrazonothioate hydroiodide
• Methyl hydrazine-1-carbohydrazono thioate hydroiod
• Methyl hydrazine-1-carbohydrazono thioate hydroiodide
• 3-methyl-isothiocarbonohydrazide,hydriodide
• S-methyl-isothio carbonohydrazide,hydriodide
• S-methyl-isothiocarbohydrazide hydroiodide
• S-Methyl-isothiocarbonohydrazid,Hydrojodid
• 37839-01-3
• Methyl hydrazine-1-carbohydrazonothioate hydroiodide
• methyl N,N'-diaminocarbamimidothioate;hydroiodide
• Methyl Hydrazine-1-carbohydrazonothioate Hydroiodide

• MDL： MFCD00219464
• Inchi： InChI=1S/C2H8N4S.HI/c1-7-2(5-3)6-4;/h3-4H2,1H3,(H,5,6);1H
• InChI Key： XLRAKUURQVHNPJ-UHFFFAOYSA-N
• SMILES： CSC(=NN)NN.I

Computed Properties

• Exact Mass: 247.95900
• Monoisotopic Mass: 247.95927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.73000
• LogP: 1.83210

Methyl Hydrazine-1-carbohydrazonothioate Hydroiodide Security Information

• Hazardous Material Identification：

Methyl Hydrazine-1-carbohydrazonothioate Hydroiodide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Hydrazidines

Additional information on Methyl Hydrazine-1-carbohydrazonothioate Hydroiodide

Exploring the Versatility of Aliphatics (CAS No. 37839-01-3): Properties, Applications, and Industry Trends

Aliphatics, with the CAS number 37839-01-3, represent a crucial class of organic compounds widely utilized across various industries. These compounds, characterized by their open-chain or non-aromatic structures, play pivotal roles in sectors ranging from industrial manufacturing to specialty chemicals. As sustainability and eco-friendly solutions gain prominence, aliphatic compounds continue to attract attention for their versatility and compatibility with green chemistry principles.

The chemical structure of Aliphatics (37839-01-3) contributes to their unique properties, including excellent solvent capabilities and thermal stability. These characteristics make them particularly valuable in formulations requiring consistent performance under varying conditions. Recent advancements in bio-based aliphatic derivatives have further expanded their applications, aligning with the global push toward renewable resources and reduced environmental impact.

In the paints and coatings industry, aliphatic compounds serve as essential components due to their ability to enhance durability and weather resistance. Manufacturers increasingly prefer these materials for developing high-performance protective coatings that meet stringent environmental regulations. The growing demand for low-VOC formulations has positioned aliphatic chemistry as a key solution provider in this evolving market segment.

The adhesives and sealants sector benefits significantly from aliphatic compounds (CAS 37839-01-3), where they contribute to improved bonding strength and flexibility. As construction and automotive industries seek more durable and lightweight materials, the role of aliphatic-based adhesives becomes increasingly important. Recent innovations have focused on developing fast-curing aliphatic systems that maintain excellent mechanical properties while reducing energy consumption during production.

Emerging applications of aliphatics in the personal care industry demonstrate their expanding utility. Formulators appreciate these compounds for their mild characteristics and compatibility with various cosmetic ingredients. The development of aliphatic esters for skincare products reflects the compound's adaptability to meet consumer demands for natural-feeling, high-performance formulations.

From a market perspective, the global demand for aliphatic compounds continues to grow steadily, driven by industrialization in emerging economies and technological advancements in developed markets. Industry analysts project particular growth in specialty aliphatic derivatives designed for specific applications. The compound with CAS 37839-01-3 occupies a strategic position in this landscape, offering manufacturers a reliable base material for diverse formulations.

Quality control remains paramount when working with aliphatics, as consistency directly impacts end-product performance. Reputable suppliers implement rigorous testing protocols to ensure batch-to-batch uniformity of aliphatic compounds (37839-01-3). Advanced analytical techniques, including gas chromatography and spectroscopic methods, help maintain the high purity standards required by sensitive applications.

Environmental considerations surrounding aliphatic chemistry have led to significant research into sustainable production methods. Recent breakthroughs include catalytic processes that reduce energy requirements and waste generation during aliphatic compound synthesis. These innovations align with circular economy principles while maintaining the cost-effectiveness that makes aliphatics attractive to industrial users.

Storage and handling of aliphatic compounds require attention to standard chemical safety protocols. While CAS 37839-01-3 materials generally demonstrate good stability, proper container selection and storage conditions help preserve their quality over extended periods. Industry best practices recommend nitrogen blanketing for sensitive formulations and regular monitoring of stored materials.

The future of aliphatic technology appears promising, with ongoing research exploring novel applications in advanced materials and energy storage systems. Scientists are investigating modified aliphatic structures that could contribute to next-generation battery technologies and lightweight composites. As material science advances, the unique properties of aliphatics continue to inspire innovative solutions across multiple disciplines.

For researchers and formulators seeking reliable information about aliphatic compounds (37839-01-3), consulting technical datasheets and peer-reviewed studies remains essential. The compound's versatility ensures its relevance across traditional and emerging applications, making it a valuable subject for continuous study and development in chemical sciences and industrial applications.